Cas no 2098017-56-0 (N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride)

N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride is a synthetic organic compound featuring an azetidine core functionalized with a methylsulfonyl group and a methylamine substituent, in its hydrochloride salt form. This structure enhances its stability and solubility, making it suitable for applications in pharmaceutical research and fine chemical synthesis. The presence of the sulfonyl group contributes to its potential as a versatile intermediate in medicinal chemistry, particularly in the development of bioactive molecules. Its well-defined crystalline form ensures consistent purity and handling properties. The hydrochloride salt further improves its reactivity in coupling reactions, facilitating its use in the synthesis of complex heterocyclic compounds.
N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride structure
2098017-56-0 structure
Product Name:N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
CAS No:2098017-56-0
MF:C5H13ClN2O2S
MW:200.686918973923
CID:5048430
Update Time:2025-05-22

N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
    • N-methyl-1-methylsulfonylazetidin-3-amine;hydrochloride
    • N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
    • Inchi: 1S/C5H12N2O2S.ClH/c1-6-5-3-7(4-5)10(2,8)9;/h5-6H,3-4H2,1-2H3;1H
    • InChI Key: YQPRVNWWWFOYIT-UHFFFAOYSA-N
    • SMILES: Cl.S(C)(N1CC(C1)NC)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Topological Polar Surface Area: 57.8

N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Security Information

N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N303311-100mg
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride
2098017-56-0
100mg
$ 95.00 2022-06-03
TRC
N303311-500mg
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride
2098017-56-0
500mg
$ 365.00 2022-06-03
TRC
N303311-1g
N-Methyl-1-(methylsulfonyl)azetidin-3-amine Hydrochloride
2098017-56-0
1g
$ 570.00 2022-06-03
Life Chemicals
F2158-2036-0.25g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F2158-2036-0.5g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
0.5g
$551.0 2023-09-06
Life Chemicals
F2158-2036-1g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
1g
$580.0 2023-09-06
Life Chemicals
F2158-2036-2.5g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
2.5g
$1267.0 2023-09-06
Life Chemicals
F2158-2036-5g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
5g
$1909.0 2023-09-06
Life Chemicals
F2158-2036-10g
N-methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride
2098017-56-0 95%+
10g
$2675.0 2023-09-06

Additional information on N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride

Research Update on N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride (CAS: 2098017-56-0) in Chemical Biology and Pharmaceutical Applications

N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride (CAS: 2098017-56-0) is a specialized chemical compound that has garnered significant attention in recent pharmaceutical and chemical biology research. This molecule, characterized by its azetidine core and sulfonyl functional group, has demonstrated potential as a versatile building block in drug discovery and medicinal chemistry. Recent studies have explored its utility in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's role as a key intermediate in the synthesis of selective PI3K inhibitors. The research team utilized N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride to develop a series of analogs showing promising activity against cancer cell lines, with improved pharmacokinetic properties compared to previous generations of inhibitors. The compound's structural features were found to contribute significantly to both binding affinity and metabolic stability in these derivatives.

In parallel research, scientists have investigated the compound's potential in central nervous system (CNS) drug development. The azetidine scaffold, when modified with the methylsulfonyl group, appears to confer favorable blood-brain barrier penetration properties. A recent patent application (WO2023056123) describes derivatives of this compound as potential treatments for neurodegenerative disorders, with preliminary in vivo data showing reduced neuroinflammation markers in animal models.

The synthetic accessibility of N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride has also been a focus of recent optimization efforts. A 2024 publication in Organic Process Research & Development detailed an improved, scalable synthesis route that reduces production costs while maintaining high purity standards. This advancement is particularly significant for potential commercial applications, as it addresses previous challenges in large-scale production of this valuable intermediate.

Ongoing research continues to explore the compound's mechanism of action and potential therapeutic applications. Current investigations include its use in PROTAC (proteolysis targeting chimera) development and as a component in covalent inhibitor design. The unique combination of structural rigidity (from the azetidine ring) and reactivity (from the sulfonyl group) makes this compound particularly valuable for these emerging therapeutic modalities.

As research progresses, N-Methyl-1-(methylsulfonyl)azetidin-3-amine hydrochloride stands out as a promising scaffold in medicinal chemistry, with applications spanning oncology, neurology, and inflammation research. Future studies are expected to further elucidate its full potential and may lead to clinical candidates derived from this versatile chemical entity.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm